Trenizine
Overview
Description
Trenizine is a diphenylmethyl piperazine derivative . It is known to function as a vasodilator, antiemetic, antihistamine, and anti-anaphylactic agent . The CAS number for Trenizine is 82190-93-0 .
Molecular Structure Analysis
Trenizine has a chemical formula of C31H40N2O . Its exact mass is 456.31 and its molecular weight is 456.674 . The elemental composition of Trenizine is approximately 81.53% Carbon, 8.83% Hydrogen, 6.13% Nitrogen, and 3.50% Oxygen .
Physical And Chemical Properties Analysis
Trenizine’s physical and chemical properties include a density of 1.069g/cm3, a boiling point of 589.4ºC at 760 mmHg, and a flash point of 277.2ºC . It is also noted that Trenizine is stable enough for a few weeks during ordinary shipping and time spent in Customs .
Scientific Research Applications
1. Treatment of Pulmonary Arterial Hypertension
Trenizine, known as treprostinil in scientific literature, has been widely researched for its efficacy in treating Pulmonary Arterial Hypertension (PAH). Studies have explored its various forms including oral, inhaled, and subcutaneous treprostinil, examining their impact on exercise capacity and symptoms in PAH patients. Key findings from these studies include:
- Oral treprostinil showed mixed results in improving exercise capacity in PAH patients, with some studies indicating no significant improvement (Tapson et al., 2013), (Tapson et al., 2012).
- Inhaled treprostinil demonstrated a sustained effect on pulmonary vascular resistance and was well-tolerated at relatively low doses (Voswinckel et al., 2006), (Levarge & Channick, 2012).
- Subcutaneous treprostinil was found to be safe and effective in improving exercise capacity in patients with severe chronic thromboembolic pulmonary hypertension (Sadushi-Koliçi et al., 2019), and PAH (Simonneau et al., 2002).
2. Potential in Alzheimer's Disease Treatment
In addition to its primary application in PAH, treprostinil derivatives like ZT-1, a prodrug of huperzine A, have been explored for potential use in treating Alzheimer's disease. Studies in this area have focused on evaluating the pharmacokinetics, tolerance, and neuroprotective effects of these compounds:
- A phase I study on ZT-1 showed promising results regarding its pharmacokinetics and tolerance in healthy volunteers, suggesting potential applicability in Alzheimer's disease treatment (Jia et al., 2013).
- Theneuroprotective effects of Huperzia serrata extract, containing Huperzine A, have been demonstrated, offering insights into the therapeutic potential for cognitive disorders including Alzheimer's (Callizot et al., 2021), (Ma et al., 2007).
Safety and Hazards
properties
IUPAC Name |
4-(4-benzhydrylpiperazin-1-yl)-1-(4-tert-butylphenyl)butan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H40N2O/c1-31(2,3)28-18-16-25(17-19-28)29(34)15-10-20-32-21-23-33(24-22-32)30(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29-30,34H,10,15,20-24H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCWPQKGBKYLNRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(CCCN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H40N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60868648 |
Source
|
| Record name | 1-(4-tert-Butylphenyl)-4-[4-(diphenylmethyl)piperazin-1-yl]butan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60868648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
456.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trenizine | |
CAS RN |
82190-93-0 |
Source
|
| Record name | Trenizine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082190930 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | TRENIZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1WPQ720NCK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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